Cas no 2530-83-8 (3-Glycidoxypropyltrimethoxysilane)

• Product Name: 3-Glycidoxypropyltrimethoxysilane
• CAS No: 2530-83-8
• MF: C₉H₂₀O₅Si
• MW: 236.337604522705
• MDL: MFCD00005144
• CID: 43126
• PubChem ID: 24895068
• Update Time: 2026-05-14

3-Glycidoxypropyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Silane coupler KH-560
• 2,3-Epoxypropoxy propyltrimethoxysilicane
• Silane Coupling Agent KH-560
• Silane Coupling Agent A-187
• γ-Glycidoxypropyltrimethoxysilane
• 3-Glycidoxypropylthrimethoxysilane
• Coupling Agent-560
• BHCOUP-560
• 3-Glycid-oxypropyl-trimethoxy-silane
• 3-Glycidyloxypropyltrimethoxysilane
• 3-Glycidoxypropyltrimethoxysilane
• Silquest A-187?
• Trimethoxy(3-(oxiran-2-ylmethoxy)propyl)silane
• (3-Glycidoxypropyl)trimethoxysilane 3-(2,3-Epoxypropoxy)propyltrimethoxysilane
• A 187
• CG6720
• DZ 6040
• gamma-Glycidoxypropyltrimethoxysilane
• Glycidoxypropyl Trimethoxy Silane
• Glycidyl 3-Trimethoxysilylpropyl Ether
• GLYMO
• KBM 403
• KBM 430
• NUCA 187
• Pivadorm
• silquest A187 silane
• Y 4087
• Z 6040
• GOPTS
• [3-(2,3-Epoxypropoxy)propyl]trimethoxysilane
• Glycidyl 3-(trimethoxysilyl)propyl ether
• 道康宁DC-51
• (3-Glycidoxypropyl)trimethoxysilane
• Silicone KBM 403
• Silane A 187
• Silane Z 6040
• Silan A 187
• Glycidoxypropyltrimethoxysilane
• Glycidyloxypropyltrimethoxysilane
• 3-(Trimethoxysilyl)propyl glycidyl ether
• 3-(2,3-Epoxypropoxy)propyltrimethoxysilane
• Silane, trimethoxy[
• (3-Glycidyloxypropyl)trimethoxysilane
• (3-GLYCIDOXYPROPYL)TRIMETHOXYSILANE, 99+%
• (3- GLYCIDOXYPROPYL)TRIMETHOXYSILANE

• MDL： MFCD00005144
• Inchi： 1S/C9H20O5Si/c1-10-15(11-2,12-3)6-4-5-13-7-9-8-14-9/h9H,4-8H2,1-3H3
• InChI Key： BPSIOYPQMFLKFR-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])C([H])([H])O1)(OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]
• BRN： 4308125

Computed Properties

• Exact Mass: 236.10800
• Monoisotopic Mass: 236.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.07 g/mL at 25 °C(lit.)
• Melting Point: -70°C
• Boiling Point: 120 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 251.6 ° f < br / > Celsius: 122 ° C < br / >
• Refractive Index: n20/D 1.429(lit.)
• Solubility: Miscible with alcohols, ketones and aliphatic or aromatic hydrocarbons. Immiscible with water.
• Water Partition Coefficient: Miscible with alcohols, ketones and aliphatic or aromatic hydrocarbons. Immiscible with water.
• PSA: 49.45000
• LogP: 0.67000
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol, acetone, benzene and gasoline

3-Glycidoxypropyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41-52
• Safety Instruction： S28A-S26
• FLUKA BRAND F CODES：10-21
• RTECS：VV4025000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S28A
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Glycidoxypropyltrimethoxysilane

Introduction to 3-Glycidoxypropyltrimethoxysilane (CAS No. 2530-83-8)

3-Glycidoxypropyltrimethoxysilane, with the chemical formula (CH₃O)₃SiCH₂CH(OCH₂CH₂Si(OMe)₃)₂, is a highly versatile organosilane compound widely recognized for its applications in the fields of material science, chemistry, and pharmaceuticals. This compound, identified by its unique CAS No. 2530-83-8, has garnered significant attention due to its ability to functionalize surfaces and modify materials, making it indispensable in various industrial and research applications.

The primary significance of 3-Glycidoxypropyltrimethoxysilane lies in its bifunctional nature, featuring both an epoxy group and a trimethoxysilyl group. This dual functionality allows the compound to participate in a wide range of chemical reactions, including condensation, hydrolysis, and cross-linking, which are essential for creating stable and durable materials. The epoxy group enables the formation of covalent bonds with a variety of substrates, while the trimethoxysilyl group facilitates hydrolysis and subsequent condensation reactions with silicate networks.

In recent years, 3-Glycidoxypropyltrimethoxysilane has been extensively studied for its role in enhancing the properties of polymers, coatings, and adhesives. Its incorporation into these materials improves mechanical strength, thermal stability, and chemical resistance. For instance, when used as a surface modifier in polymer composites, it can significantly enhance interfacial adhesion between the polymer matrix and reinforcing fillers such as silica or carbon nanotubes. This improvement in interfacial bonding is crucial for achieving optimal performance in high-performance composites used in aerospace, automotive, and construction industries.

Moreover, the compound's ability to functionalize surfaces has opened new avenues in biomedical applications. Researchers have explored its use in creating biocompatible coatings for medical implants such as hip replacements and dental prosthetics. The epoxy group of 3-Glycidoxypropyltrimethoxysilane allows for covalent attachment of bioactive molecules like antibiotics or growth factors, which can help in reducing infection rates and promoting osseointegration. Recent studies have demonstrated that silane-modified surfaces exhibit superior biocompatibility and hemocompatibility compared to unmodified surfaces.

The pharmaceutical industry has also shown interest in 3-Glycidoxypropyltrimethoxysilane due to its potential as a drug delivery vehicle. By modifying the surface properties of drug carriers such as liposomes or nanoparticles with this silane, researchers can enhance drug loading efficiency and controlled release profiles. The epoxy group serves as an anchor for attaching therapeutic agents, while the trimethoxysilyl group aids in stabilizing the nanoparticles through hydrolysis and condensation reactions with surrounding biomolecules.

Another emerging application of 3-Glycidoxypropyltrimethoxysilane is in the field of renewable energy. Researchers are investigating its use as a precursor for creating conductive polymers and organic photovoltaic materials. The compound's ability to form stable cross-linked networks while maintaining flexibility makes it an ideal candidate for developing lightweight yet durable materials for energy storage devices such as batteries and supercapacitors. Additionally, its role in enhancing the conductivity of organic semiconductors has been explored, paving the way for more efficient organic electronic devices.

The synthesis of 3-Glycidoxypropyltrimethoxysilane typically involves the reaction of glycidyl methacrylate with tetraethyl orthosilicate (TEOS) under controlled conditions. The epoxy group from glycidyl methacrylate reacts with TEOS to form the trimethoxysilyl group on one end of the molecule while retaining the epoxy functionality on the other end. This reaction is carried out in an inert atmosphere to prevent unwanted side reactions that could compromise the purity of the final product.

The purity and reactivity of 3-Glycidoxypropyltrimethoxysilane are critical factors that influence its performance in various applications. High-purity grades are essential for pharmaceutical applications where impurities could affect drug efficacy or safety. Manufacturers employ advanced purification techniques such as distillation under reduced pressure or column chromatography to ensure that the final product meets stringent quality standards.

In conclusion,3-Glycidoxypropyltrimethoxysilane (CAS No. 2530-83-8) is a multifunctional organosilane with broad applications across multiple industries. Its unique chemical structure enables it to modify surfaces and enhance material properties significantly. From improving mechanical strength in polymers to creating biocompatible coatings for medical implants and serving as a drug delivery vehicle,3-Glycidoxypropyltrimethoxysilane continues to be a subject of extensive research and development. As advancements are made in material science and nanotechnology,this compound is poised to play an even more pivotal role in shaping future technologies.